Cas no 50541-62-3 (9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-)
50541-62-3 structure
Product Name:9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-
CAS No:50541-62-3
MF:C18H16O6
MW:328.316045761108
CID:364691
PubChem ID:21500580
Update Time:2025-04-19
9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo-
- 5,7-bis(1-hydroxyethyl)-9-oxoxanthene-2-carboxylic acid
- 50541-62-3
- DTXSID80615055
- SCHEMBL11767468
- 5,7-BIS(1-HYDROXYETHYL)-9-OXO-9H-XANTHENE-2-CARBOXYLIC ACID
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- Inchi: 1S/C18H16O6/c1-8(19)11-6-12(9(2)20)17-14(7-11)16(21)13-5-10(18(22)23)3-4-15(13)24-17/h3-9,19-20H,1-2H3,(H,22,23)
- InChI Key: KXGMHQQEDZLNFF-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(=O)O)=CC=2C(C2=CC(C(C)O)=CC(C(C)O)=C12)=O
Computed Properties
- Exact Mass: 328.09468
- Monoisotopic Mass: 328.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.06
9H-Xanthene-2-carboxylic acid, 5,7-bis(1-hydroxyethyl)-9-oxo- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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